Cas no 1105195-38-7 (3-[4-(trifluoromethoxy)phenyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one)

• Product Name: 3-[4-(trifluoromethoxy)phenyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• CAS No: 1105195-38-7
• MF: C₁₁H₆F₃N₅O₂
• MW: 297.192851543427
• MDL: MFCD11986802
• CID: 4680194
• PubChem ID: 135949819
• Update Time: 2023-11-20

3-[4-(trifluoromethoxy)phenyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(trifluoromethoxy)phenyl]-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 3-[4-(trifluoromethoxy)phenyl]-6H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 3-[4-(trifluoromethoxy)phenyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one

• MDL： MFCD11986802
• Inchi： 1S/C11H6F3N5O2/c12-11(13,14)21-7-3-1-6(2-4-7)19-9-8(17-18-19)10(20)16-5-15-9/h1-5H,(H,15,16,20)
• InChI Key： CPXYNQRIZZPMNI-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1C2=C(C(NC=N2)=O)N=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 436
• Topological Polar Surface Area: 81.4